Cas no 2649076-60-6 (4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene)

4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene structure
2649076-60-6 structure
Product Name:4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene
CAS No:2649076-60-6
MF:C12H13NO
MW:187.237723112106
CID:5845384
PubChem ID:105442640
Update Time:2025-09-28

4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
    • 2649076-60-6
    • EN300-1866506
    • 4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene
    • Inchi: 1S/C12H13NO/c1-9-3-4-11(7-10(9)2)12(5-6-12)13-8-14/h3-4,7H,5-6H2,1-2H3
    • InChI Key: MQRCOJKFELKTNH-UHFFFAOYSA-N
    • SMILES: O=C=NC1(C2C=CC(C)=C(C)C=2)CC1

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.4Ų

4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1866506-0.05g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
0.05g
$827.0 2023-09-18
Enamine
EN300-1866506-0.1g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
0.1g
$867.0 2023-09-18
Enamine
EN300-1866506-0.25g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
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0.25g
$906.0 2023-09-18
Enamine
EN300-1866506-0.5g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
0.5g
$946.0 2023-09-18
Enamine
EN300-1866506-1.0g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
1g
$986.0 2023-06-02
Enamine
EN300-1866506-2.5g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
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2.5g
$1931.0 2023-09-18
Enamine
EN300-1866506-5.0g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
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5g
$2858.0 2023-06-02
Enamine
EN300-1866506-10.0g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
10g
$4236.0 2023-06-02
Enamine
EN300-1866506-1g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
1g
$986.0 2023-09-18
Enamine
EN300-1866506-5g
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
2649076-60-6
5g
$2858.0 2023-09-18

4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Related Literature

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